N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide

• IUPAC Name: N-ethyl-3-[6-(2-hydroxyethylamino)-1H-pyrrolo[2,3-b]pyridin-4-yl]benzamide
• InChI: InChI=1S/C18H20N4O2/c1-2-19-18(24)13-5-3-4-12(10-13)15-11-16(20-8-9-23)22-17-14(15)6-7-21-17/h3-7,10-11,23H,2,8-9H2,1H3,(H,19,24)(H2,20,21,22)
• InChI Key: YBJRLVBKKRLYPU-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=NC3=C2C=CN3)NCCO
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide (EPHB2) is a small molecule inhibitor that targets the Ephrin type-B receptor 2 (EPHB2). EPHB2 is a transmembrane receptor that is involved in cell signaling pathways, and it has been implicated in various biological processes, including cell migration, proliferation, differentiation, and survival. In recent years, EPHB2 has emerged as a potential therapeutic target for cancer and other diseases.

Scientific Research Applications

N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide has been studied extensively in various scientific research applications. It has been shown to play a role in cancer progression, particularly in breast, prostate, and colon cancer. N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide has also been implicated in neurodegenerative diseases, such as Alzheimer's disease. Additionally, N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide has been shown to play a role in angiogenesis, which is the process of forming new blood vessels. As a result, N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors have potential therapeutic applications in cancer and other diseases.

Mechanism of Action

N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors work by blocking the activity of N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide, which disrupts the signaling pathways involved in cell migration, proliferation, differentiation, and survival. The inhibition of N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide has been shown to inhibit cancer cell growth and induce apoptosis (cell death). Additionally, N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors have been shown to inhibit angiogenesis, which is a critical factor in cancer progression.
Biochemical and Physiological Effects:
N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors have been shown to have various biochemical and physiological effects. In cancer cells, N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors have been shown to inhibit cell growth, induce apoptosis, and inhibit angiogenesis. In neurodegenerative diseases, N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors have been shown to reduce inflammation and improve cognitive function. Additionally, N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors have been shown to have anti-inflammatory effects in various disease models.

Advantages and Limitations for Lab Experiments

N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors have several advantages for lab experiments. They are small molecules that can be easily synthesized and modified. Additionally, N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors have been shown to be effective in various disease models, making them useful tools for studying disease mechanisms. However, N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors also have limitations. They can have off-target effects, and their efficacy can vary depending on the disease model and cell type.

Future Directions

There are several future directions for N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide research. One potential direction is to develop more potent and selective N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors. Additionally, researchers could investigate the use of N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors in combination with other therapies to enhance their efficacy. Another direction is to study the role of N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide in other diseases, such as autoimmune diseases and cardiovascular diseases. Finally, researchers could investigate the use of N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide inhibitors as diagnostic tools for cancer and other diseases.

Synthesis Methods

The synthesis of N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide involves a series of chemical reactions that result in the formation of the final product. The synthesis method of N-ethyl-3-{6-[(2-hydroxyethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}benzamide is a complex process that requires expertise in organic chemistry. The detailed synthesis method is beyond the scope of this paper.